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Compound of Interest

Compound Name: MPO-IN-28

Cat. No.: B15585914 Get Quote

Essential Safety and Handling Guide for MPO-IN-
28
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

MPO-IN-28, a potent myeloperoxidase (MPO) inhibitor. Adherence to these procedures is

essential to ensure a safe laboratory environment and prevent potential hazards.

Personal Protective Equipment (PPE)
When handling MPO-IN-28, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Glasses Must be worn at all times.

Goggles
Recommended when there is

a risk of splashing.

Hand Protection Gloves
Compatible chemical-resistant

gloves (e.g., nitrile).

Body Protection Laboratory Coat
Standard lab coat to be worn

over personal clothing.

Respiratory Not generally required

Use in a well-ventilated area. If

dust is generated, use a

NIOSH-approved respirator.

Operational and Disposal Plans
Proper handling and disposal of MPO-IN-28 are crucial for laboratory safety and environmental

protection.

Handling and Storage
Avoid contact: Do not get in eyes, on skin, or on clothing.

Avoid inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Ventilation: Use only in a well-ventilated area.

Storage: Store at -20°C.[1][2]

Disposal Plan
Dispose of contents and container in accordance with all local, regional, national, and

international regulations. Unused product and contaminated materials should be treated as

hazardous waste.
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MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase (MPO) with an IC50 of 44 nM.

[3] It is slightly soluble in DMSO.[1] For in vivo studies, a common formulation is a

homogeneous suspension in CMC-NA.[3]

Quantitative Data Summary
Parameter Value Source

IC50 (MPO) 44 nM Selleck Chemicals[3]

Solubility (DMSO) Slightly soluble Cayman Chemical[1]

Storage Temperature -20°C
Cayman Chemical,

MOLNOVA[1][2]

Stability ≥ 4 years (at -20°C) Cayman Chemical[1]

Visualizing the Mechanism of Action
The following diagrams illustrate the myeloperoxidase (MPO) catalytic cycle and the inhibitory

action of MPO-IN-28.

MPO (Fe³⁺)
(Resting State)

Compound I
(Fe⁴⁺=O Por•⁺)+ H₂O₂

+ Cl⁻
- HOCl

Compound II
(Fe⁴⁺=O)

+ RH
- R•

HOCl
(Hypochlorous Acid)

Substrate Radical (R•)

+ RH
- R•

H₂O₂

H₂O

Cl⁻

Substrate (RH)

Click to download full resolution via product page

Caption: The catalytic cycle of Myeloperoxidase (MPO).
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Caption: Inhibition of MPO by MPO-IN-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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